Cas no 898372-65-1 (3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide
• CAS No: 898372-65-1
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5488219
• Update Time: 2025-05-21

3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[(2-cyclopentylacetyl)amino]-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(2-cyclopentylacetyl)amino]-
• 3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide

• Inchi： 1S/C16H18N2O3/c17-16(20)15-14(11-7-3-4-8-12(11)21-15)18-13(19)9-10-5-1-2-6-10/h3-4,7-8,10H,1-2,5-6,9H2,(H2,17,20)(H,18,19)
• InChI Key： PHWQLHPESDHJCJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(CC2CCCC2)=O)=C1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide

3-(2-Cyclopentylacetamido)-1-benzofuran-2-carboxamide: A Comprehensive Overview

The compound with CAS No 898372-65-1, known as 3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a benzofuran core and a cyclopentyl substituent, making it a promising candidate for various applications.

Recent studies have highlighted the potential of benzofuran derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The cyclopentyl group in this compound adds an additional layer of complexity, enhancing its pharmacokinetic properties and bioavailability. Researchers have reported that this substituent can significantly influence the molecule's solubility and permeability, making it a valuable asset in the design of orally active drugs.

The synthesis of 3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzofuran ring, followed by the introduction of the cyclopentyl group and the final amidation step. This process requires precise control over reaction conditions to ensure high yields and purity.

One of the most exciting developments in this area is the application of machine learning algorithms to predict the biological activity of such compounds. By analyzing large datasets of similar molecules, researchers can now predict with greater accuracy how 3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide might interact with various biological targets. This approach has significantly accelerated the drug discovery process and reduced costs associated with experimental testing.

In addition to its pharmacological applications, this compound has also found use in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent experiments have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical stability.

The environmental impact of synthesizing 3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide has also been a topic of interest among chemists. Green chemistry principles are increasingly being applied to minimize waste and reduce energy consumption during production. For instance, solvent-free reaction conditions and catalytic recycling strategies are being explored to make the synthesis process more sustainable.

Looking ahead, there is significant potential for further research into this compound's applications in nanotechnology and biotechnology. Its ability to form self-assembled monolayers suggests that it could be used in the development of novel sensors or drug delivery systems. Additionally, its compatibility with biological systems makes it a promising candidate for use in regenerative medicine.

In conclusion, 3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide represents a fascinating intersection of organic chemistry, pharmacology, and materials science. With ongoing advancements in computational modeling and green chemistry techniques, this compound is poised to play an increasingly important role in both academic research and industrial applications.